Cas no 1805274-28-5 (Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate)

• Product Name: Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate
• CAS No: 1805274-28-5
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 4989726
• Update Time: 2025-10-31

Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate

• Inchi： 1S/C11H11N3O4/c1-18-11(15)4-8-9(6-13)7(5-12)2-3-10(8)14(16)17/h2-3H,4-5,12H2,1H3
• InChI Key： OFPHDFHJNRMSDK-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(=CC=C(CN)C=1C#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 370
• XLogP3: 0.1
• Topological Polar Surface Area: 122

Additional information on Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate

Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate (CAS No. 1805274-28-5): A Comprehensive Overview

Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate (CAS No. 1805274-28-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amine and cyano functional groups, along with the nitro substituent, contributes to its versatile reactivity and potential applications in drug discovery.

The Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate molecule is derived from phenylacetic acid, a well-known precursor in medicinal chemistry. The introduction of the amino group at the third position and the cyano group at the second position enhances its utility as a building block for more complex structures. Additionally, the nitro group at the sixth position adds an extra layer of reactivity, enabling further functionalization through reduction or other chemical transformations.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The 3-aminomethyl moiety in Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate is particularly noteworthy, as it can serve as a linker for constructing peptidomimetics or as a pharmacophore in drug design. This feature has made it a subject of extensive research in academic and industrial settings.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The ability to modify the phenyl ring and the side chains allows for fine-tuning of binding interactions with kinase active sites. Recent studies have demonstrated that derivatives of Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate can be engineered to exhibit potent inhibitory activity against specific kinases, making them promising candidates for further development.

The cyano group in Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate also contributes to its versatility. Cyano-substituted compounds are known to exhibit diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. The cyano group can be further transformed into other functional groups through various chemical reactions, such as hydrolysis or reduction, providing additional opportunities for structural diversification.

Another area where Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate shows promise is in the development of neuroprotective agents. Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, are major health concerns globally. Research indicates that compounds with nitro substituents can interact with specific targets in the brain, potentially offering therapeutic benefits. The nitro group in this compound may facilitate such interactions, making it a valuable scaffold for designing novel neuroprotective drugs.

The synthesis of Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated phenylacetic acid derivatives followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, Methyl 3-aminomethyl-2-cyano-6-nitrophenylacetate (CAS No. 1805274-28-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and reactivity make it an attractive intermediate for drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.